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Get Quote

The table below summarizes the fundamental characteristics of Territrem C as established in the

foundational research:

Property Description

Source Aspergillus terreus (strain 23-1) rice cultures [1] [2]

Class Tremorgenic mycotoxin [3] [2]

Molecular Formula C₂₈H₃₂O₉ [1] [3]

Molecular Weight 512.2 / 512.6 g/mol [1] [3]

CAS Registry Number 89020-33-7 [3] [2]

Key Structural Difference
vs. Territrem B

Possesses a 4-hydroxy-3,5-dimethoxy phenyl group (Territrem B
has a 3,4,5-trimethoxy phenyl group) [1]

Reported Bioactivity and Toxicity

The primary known biological activity of Territrem C is its effect on the nervous system.
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Figure 1: The proposed mechanism of action for Territrem C, involving the inhibition of acetylcholinesterase

leading to tremors.

Acute Toxicity: In mice, intraperitoneal administration of Territrem C induces the onset of tremors in
the hind limbs within 10 minutes [3].

Potency Comparison: The median effective dose for Territrem C is slightly lower than that of
Territrem A or B, making it the most potent among them in inducing tremors [3].

Molecular Mechanism: The territrems are potent inhibitors of acetylcholinesterase (AChE) [3]. They
are believed to act at the presynaptic site of motor nerves, potentiating the release of the

neurotransmitter acetylcholine [3] [2].

Historical Isolation Methodology

The original isolation process is described as follows, though specific technical details like solvent volumes,

incubation times, and detailed chromatography conditions are not provided in the available sources.
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Figure 2: A generalized workflow for the isolation of Territrem C from fungal culture, based on the 1984

study.

The initial isolation was reported in a 1984 study [1]:

Fungal Culture: Aspergillus terreus 23-1 was cultivated on rice medium.
Extraction: The fungal rice cultures were extracted with chloroform.

Isolation: Territrem C was isolated from this chloroform extract alongside the co-metabolites
Territrem A and B. The specific chromatographic techniques used for separation and purification were

not detailed in the abstract.

Suggestions for Further Research

The information available from this search is foundational but dated. To create a comprehensive and current

technical guide, you may need to investigate further:
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Obtain the Full Text: The 1984 primary paper likely contains the detailed experimental protocols you

require. Accessing the full text via a library or journal subscription is essential.
Explore Recent Literature: Search modern scientific databases (like PubMed, Scopus) for

"Territrem C" to find any recent studies on its biosynthesis, total synthesis, or pharmacological
applications.

Consult Commercial Data: Suppliers like BioAustralis [3] often provide data sheets with detailed
information on purity, solubility, and storage for their products.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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